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Compound of Interest

Compound Name: DX-619

CAS No.: 431058-65-0

Cat. No.: B1241561

Get Quote

PR-619 Technical Support Center
This technical support center provides best practices, troubleshooting guides, and frequently

asked questions for the long-term storage and effective use of PR-619, a broad-spectrum

deubiquitinase (DUB) inhibitor.

Best Practices for Long-Term Storage of PR-619
Proper storage of PR-619 is critical to maintain its stability and efficacy for long-term use in

research.

Lyophilized Powder
For optimal long-term stability, the lyophilized powder of PR-619 should be stored at -20°C and

kept desiccated.[1] Under these conditions, the compound is stable for at least three to four

years.[2][3] While it is shipped at room temperature, it is expected to be stable for the duration

of shipping and normal handling; upon receipt, it should be stored at -20°C as recommended.

[4][5]
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Once PR-619 is reconstituted in a solvent such as DMSO, it is crucial to aliquot the stock

solution into single-use volumes to avoid repeated freeze-thaw cycles.[1][4] These aliquots

should be stored in tightly sealed vials.[4][6] The stability of the reconstituted solution depends

on the storage temperature.

Data Presentation
Table 1: Recommended Storage Conditions and Stability of PR-619

Form
Storage
Temperature

Recommended
Duration

Notes

Lyophilized Powder -20°C, Desiccated Up to 4 years

Stable for up to 3

years.[4][7] Stability of

≥ 4 years has been

reported.[3]

Solution in DMSO -20°C Up to 1 month

Use within one month

to prevent loss of

potency.[1][4]

Solution in DMSO -80°C Up to 1 year

For longer-term

storage of the stock

solution.[2]

Table 2: Solubility of PR-619

Solvent Concentration

DMSO ≥11.15 mg/mL[8]

Soluble to 10 mM[9]

20 mg/ml[3]

DMF 10 mg/ml[3]

Water Insoluble[8]

Ethanol Insoluble[8]
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Experimental Protocols
Protocol: Preparation of PR-619 Stock Solution

Before opening, bring the vial of lyophilized PR-619 to room temperature.

To prepare a 10 mM stock solution, reconstitute 1 mg of the powder in 0.45 mL of fresh,

anhydrous DMSO.[1]

If complete solubilization is not achieved, gently warm the tube at 37°C for 10 minutes and/or

sonicate for a short period.[8]

Aliquot the stock solution into smaller, single-use volumes in tightly sealed vials.

Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term

storage (up to 1 year).[2]
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PR-619 Mechanism of Action
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Experimental Workflow for PR-619 Treatment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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